Cas no 1005297-33-5 (N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1005297-33-5
• MF: C₁₉H₁₇N₃O₆S₂
• MW: 447.484781980515
• CID: 6579854
• PubChem ID: 18569015
• Update Time: 2025-06-12

N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1,4-Benzodioxin-6-sulfonamide, 2,3-dihydro-N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• 1005297-33-5
• CCG-175670
• F2216-0017
• N-{3-[6-(methylsulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS001961632
• N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C19H17N3O6S2/c1-29(23,24)19-8-6-16(20-21-19)13-3-2-4-14(11-13)22-30(25,26)15-5-7-17-18(12-15)28-10-9-27-17/h2-8,11-12,22H,9-10H2,1H3
• InChI Key： ZZIYPLDRIGUUSC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CC=CC(C4=NN=C(S(C)(=O)=O)C=C4)=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 447.05587762g/mol
• Monoisotopic Mass: 447.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 743.6±70.0 °C(Predicted)
• pka: 7.57±0.20(Predicted)

Additional information on N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Research Briefing on N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1005297-33-5)

The compound N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1005297-33-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has demonstrated that this compound exhibits high selectivity and potency as an inhibitor of certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. Structural analysis reveals that the methanesulfonylpyridazine moiety plays a critical role in binding to the active site of target kinases, while the dihydrobenzodioxine sulfonamide group enhances solubility and bioavailability. These findings underscore the compound's potential as a lead molecule for further drug development.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, experiments conducted on cancer cell lines showed significant inhibition of proliferation and induction of apoptosis at nanomolar concentrations. Additionally, pharmacokinetic studies in rodent models indicated favorable absorption and distribution profiles, with minimal off-target effects. These results suggest that the compound could be a viable candidate for advancing to clinical trials.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are currently exploring structural modifications to improve metabolic stability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a significant advancement in the search for novel kinase inhibitors. Its unique chemical structure and biological activity make it a valuable tool for both basic research and drug development. Future studies will focus on further elucidating its therapeutic potential and addressing the remaining challenges in its development.